5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene

• IUPAC Name: 5-bromo-2-(difluoromethoxy)-1,3-dimethylbenzene
• InChI: InChI=1S/C9H9BrF2O/c1-5-3-7(10)4-6(2)8(5)13-9(11)12/h3-4,9H,1-2H3
• InChI Key: JHBVIEHKVLHFAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC(F)F)C)Br
• Molecular Formula: C9H9BrF2O
• Molecular Weight: 251.07 g/mol

Description

5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene (CAS: 1192539-88-0) is a halogenated aromatic compound featuring a benzene ring substituted with bromine at position 5, a difluoromethoxy group (-OCHF₂) at position 2, and methyl groups at positions 1 and 2. Its molecular formula is C₉H₉BrF₂O, with a molecular weight of 263.07 g/mol . The difluoromethoxy group confers unique electronic and steric properties, making it a versatile intermediate in organometallic chemistry and pharmaceutical synthesis, particularly in cross-coupling reactions for bioactive molecule construction .

Biological Activity

5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene is a halogenated aromatic compound that has garnered interest in medicinal chemistry due to its potential biological activities. The compound's structure suggests possible interactions with biological targets, making it a candidate for further investigation in pharmacological studies.

Structure and Properties

The molecular formula for 5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene is $C_9H_8BrF_2O$. Its structure includes a bromine atom and a difluoromethoxy group, which may influence its reactivity and biological interactions.

Anticancer Properties

Recent studies have indicated that compounds similar to 5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene exhibit significant anticancer activity. For instance, arylsulfonamide derivatives have shown varying degrees of antiproliferative effects against colon cancer cell lines. The structure-activity relationship (SAR) analysis revealed that the presence of electron-withdrawing groups enhances the anticancer activity of these compounds .

Table 1: Summary of Anticancer Activity

Compound	IC50 (nM)	Cancer Type
5-Bromo-2-(difluoromethoxy)...	TBD	Colon Cancer
TASIN-1	25	Colon Cancer
TASIN-2	3.2	Colon Cancer

The mechanism by which 5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene exerts its biological effects may involve the modulation of signaling pathways related to cell proliferation and apoptosis. Similar compounds have been shown to interfere with the phosphodiesterase pathway, leading to increased cAMP levels, which can trigger apoptotic pathways in cancer cells .

Case Studies

A notable case study involved the evaluation of various aryl bromides in palladium-catalyzed reactions that led to the synthesis of derivatives with enhanced biological activity. The study highlighted how modifications in the aryl group could significantly impact the compound's efficacy against cancer cell lines .

Table 2: Case Study Results

Aryl Group Modification	Yield (%)	Biological Activity
4-Trifluoromethyl	60	High
4-Chloro	55	Moderate
Unsubstituted Phenyl	0	Inactive

Toxicity Considerations

While exploring the biological activity of 5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene, it is crucial to consider its toxicity profile. Preliminary assessments indicate that halogenated compounds can exhibit varying degrees of toxicity, including skin irritation and potential neurotoxic effects. Further studies are needed to establish safe dosage levels and potential side effects in vivo .

Scientific Research Applications

Chemical Properties and Structure

5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene features a benzene ring substituted with bromine, difluoromethoxy, and two methyl groups. Its molecular formula is C9H8BrF2O. The unique combination of these substituents contributes to its reactivity and versatility in chemical synthesis and biological applications.

Scientific Research Applications

1. Organic Synthesis

The compound serves as an important intermediate in the synthesis of more complex organic molecules. It is particularly valuable in the pharmaceutical industry for developing new drug candidates. Its structure allows for electrophilic aromatic substitution reactions, making it a useful building block for creating diverse chemical entities .

2. Biological Research

In biological studies, 5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene has been utilized to investigate enzyme inhibition and receptor binding. The presence of the bromine and difluoromethoxy groups enhances its ability to interact with biological targets, which can lead to significant insights into metabolic pathways and drug interactions .

3. Medicinal Chemistry

The compound has been involved in the design of potential therapeutic agents targeting specific diseases. For instance, derivatives of fluorinated compounds have shown increased cytotoxicity against various cancer cell lines, indicating that modifications like those present in 5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene can enhance biological activity .

Data Tables

Case Study 1: Inhibition of Cancer Cell Proliferation

A study demonstrated that fluorinated compounds exhibit significant cytotoxicity against cancer cell lines. The introduction of fluorine into the structure of 5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene was found to enhance its ability to inhibit cell proliferation selectively. This selectivity allows for targeted cancer therapies with potentially reduced side effects compared to traditional treatments .

Case Study 2: Synthesis of Drug Candidates

Research has shown that derivatives of this compound can be synthesized to create analogs that target specific enzymes involved in disease pathways. For example, modifications to the difluoromethoxy group have led to compounds with improved efficacy against particular targets within cancer cells, showcasing the compound's relevance in drug development .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Stability

Halogen and Alkoxy Group Variations

5-Bromo-2-(methoxymethoxy)-1,3-dimethylbenzene (CAS: 70654-69-2)

• Structure : Replaces the difluoromethoxy group with a methoxymethoxy (-OCH₂OCH₃) moiety.
• Molecular Formula : C₁₀H₁₃BrO₂; Molecular Weight : 245.12 g/mol .
• Reactivity : The methoxymethoxy group is less electron-withdrawing than difluoromethoxy, reducing activation for electrophilic substitution. This compound is primarily used as a protected intermediate in multistep syntheses .
• Stability : The ether linkage in methoxymethoxy is more prone to hydrolysis under acidic conditions compared to the robust C-F bonds in difluoromethoxy derivatives .

5-Bromo-2-iodo-1,3-dimethylbenzene (CAS: Not explicitly listed) Structure: Replaces difluoromethoxy with iodine at position 2. Reactivity: Iodine’s larger atomic radius and lower electronegativity enhance susceptibility to nucleophilic aromatic substitution (NAS) and Suzuki-Miyaura cross-coupling reactions. However, steric hindrance from methyl groups may limit reactivity .

Fluorination Patterns

5-Bromo-2-(difluoromethoxy)-1,3-difluorobenzene (CAS: 181806-67-7)

• Structure : Additional fluorine atoms at positions 1 and 3 instead of methyl groups.
• Molecular Formula : C₇H₃BrF₄O; Molecular Weight : 274.00 g/mol .
• Electronic Effects : Increased electron-withdrawing capacity due to fluorine substitution lowers the aromatic ring’s electron density, enhancing reactivity in Pd-catalyzed direct arylations .
• Applications : Used in synthesizing fluorinated heteroarenes, which are critical in drug discovery (e.g., Lumacaftor analogs) .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Boiling Point (°C)	Solubility in Organic Solvents
5-Bromo-2-(difluoromethoxy)-1,3-dimethylbenzene	263.07	3.5	~250–280	High in DCM, THF, ethers
5-Bromo-2-(methoxymethoxy)-1,3-dimethylbenzene	245.12	3.3	~230–250	Moderate in polar aprotic solvents
5-Bromo-2-iodo-1,3-dimethylbenzene	306.02	4.1	>300	Low in water; high in DCM

Key Observations :

• Fluorine substitution increases hydrophobicity (higher LogP) and thermal stability.
• Methoxymethoxy derivatives exhibit lower boiling points due to reduced molecular weight and weaker intermolecular forces .

Toxicity and Environmental Impact

• Acute Toxicity : Substituted benzenes generally exhibit toxicity dependent on substituent electronegativity and position. For example, dimethylbenzene isomers show toxicity in the order 1,2- > 1,3- > 1,4-dimethylbenzene in Propsilocerus akamusi larvae .
• Binary Mixtures : Synergistic toxicity is observed in 52.63% of substituted benzene mixtures, suggesting that 5-bromo-2-(difluoromethoxy)-1,3-dimethylbenzene could interact additively with other halogenated aromatics .